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Introduction

The MCC-134 is a four-channel thermocouple data acquisition (DAQ) Hardware Attached on
Top (HAT) for the Raspberry Pi, designed for high-accuracy temperature measurements
essential in various research and industrial applications.[1][2][3] This guide provides a
comprehensive overview of its technical specifications, features, and operational protocols to
enable its effective use in laboratory and drug development settings.

Core Features

The MCC-134 offers a range of features critical for scientific and research applications:

High Resolution and Accuracy: A 24-bit analog-to-digital converter (ADC) provides high-
resolution temperature measurements.[1][4][5][6]

o Multiple Thermocouple Types: It supports J, K, R, S, T, N, E, and B type thermocouples,
offering a wide range of temperature measurement capabilities.[1][4][5][6]

o Channel Isolation: The four thermocouple input channels are electrically isolated from the
Raspberry Pi, which minimizes noise and protects the host computer.[1][4]

e Cold Junction Compensation (CJC): Onboard high-resolution sensors provide cold junction
compensation to improve measurement accuracy.[1][2][4][7]
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e Open Thermocouple Detection: The device can detect and report broken or disconnected
thermocouples.[1][4][5][6]

o Software Support: A comprehensive open-source software library is available for both Python
and C/C++, allowing for easy integration into existing data acquisition and analysis
workflows.[1][5]

o Stackable Design: Up to eight MCC DAQ HATs can be stacked onto a single Raspberry Pi,
enabling high-channel-count systems.[1][5][6]

Technical Specifications

The following tables summarize the key technical specifications of the MCC-134.

Analog Input

Specification

Value

ADC Resolution

24-bit[1][4][5][6]

Number of Channels

4 differential thermocouple inputs[1][4][5][6]

Input Isolation

500 Vpk withstand between input and
Raspberry Pi ground[4]

Differential Input Voltage Range

+78.125 mV[4]

Common Mode Voltage Range

0.8 V max between any CHx+ or — input and
any other input[4]

Absolute Maximum Input Voltage

+25 V (power on or off)[4]

Differential Input Impedance 40 MQ[4]
Input Current 83 nA[4]
Common Mode Rejection (fIN =50 Hz or 60 Hz) 100 dB[4]

Minimum Update Interval

1 second[1][4][5][6]

Open Thermocouple Detect Response Time

2 seconds[4]

Recommended Warm-up Time

15 minutes[4]
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Thermocouple Support and Measurement Ranges

Thermocouple Type Measurement Range (°C)
J —210 °C to 1200 °C[4]

K —270 °C to 1372 °C[4]

R —50 °C to 1768 °C[4]

S —50 °C to 1768 °C[4]

T —270 °C to 400 °C[4]

N —270 °C to 1300 °C[4]

E Supported[1][5][6]

B Supported[1][5][6]

Experimental Protocol: A Step-by-Step Guide

This section outlines a detailed protocol for setting up and performing temperature
measurements with the MCC-134.

Hardware Setup

e Install the MCC-134 HAT:
o Ensure the Raspberry Pi is powered off.

o Carefully align the 40-pin GPIO connector on the MCC-134 with the corresponding pins on
the Raspberry Pi and press down firmly to secure it.

o If stacking multiple HATs, configure the address jumpers (AO to A2) on each board to set a
unique address. The base HAT should be at address 0 (no jumper).[8]

e Connect Thermocouples:

o Connect the positive and negative leads of your thermocouples to the screw terminals
corresponding to the desired channels (CHOH/CHOL to CH3H/CH3L).[8]
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o Ensure the correct polarity is observed.

e Power On:

o Connect the power supply to the Raspberry Pi. A status LED on the MCC-134 will
illuminate when power is applied.[3]

Software Installation and Configuration

e Install the MCC DAQ HAT Library:
o Open a terminal on your Raspberry Pi.

o Itis recommended to follow the official installation instructions provided by the
manufacturer, which typically involve cloning a repository from GitHub and running an
installation script. The library provides support for C, C++, and Python.[1]

 Verify Installation:

o The manufacturer provides utilities to list and verify the connected DAQ HATSs.

Data Acquisition and Logging

The MCC DAQ HAT library includes example programs to help users get started. Acommon
example is a console-based application that reads and displays the value of each
thermocouple channel in a timed loop.[3][7] For more advanced applications, datalogger
examples are available that acquire data, display it on a strip chart, and log it to a CSV file.[4]

Best Practices for Accurate Measurements

To ensure the highest quality data, consider the following best practices:

e Minimize Processor Load: High CPU usage on the Raspberry Pi can increase its
temperature, potentially affecting the cold junction compensation. Running a program that
fully loads all four cores can raise the processor temperature above 70°C.[4][8]

o Stable Thermal Environment: Avoid placing the setup near sources of heat or cooling that
cycle on and off, as sudden environmental changes can lead to increased errors.[4][8]
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o Adequate Airflow: A steady airflow from a fan can help dissipate heat and reduce
measurement errors.[1][4]

o Stacking Order: When using multiple HATs, position the MCC-134 farthest from the
Raspberry Pi to minimize thermal interference from the Pi's processor.[1][4]

Data Acquisition Workflow

The following diagram illustrates the logical flow of data from the physical measurement to the
final logged data.

Data Acquisition Workflow

Physical Domain

Thermocouple I '
(Measures Temperature) | | Analog Voltage

Data Acquisition Hardware (MCC-134) Raspberry Pi

Cold Junction
Compensation Sensor

24-bit ADC

Digital Data | aESssca A=l Processed Temperature Python/C++ Script
(Analog to Digital Conversion)

(Data Processing) (Data Logging & Analysis)

Click to download full resolution via product page
Caption: Data acquisition workflow from thermocouple to data logging.

Experimental Setup and Logic

The following diagram illustrates the logical connections and decision points in a typical
experimental setup.
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Experimental Setup Logic
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Caption: Logical flow of a temperature measurement experiment.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1676261?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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